Cas no 303100-39-2 (7-bromo-2-phenylquinoline)

• Product Name: 7-bromo-2-phenylquinoline
• CAS No: 303100-39-2
• MF: C₁₆H₁₀BrNO₂
• MW: 328.160103321075
• MDL: MFCD00423783
• CID: 840961
• PubChem ID: 4501611
• Update Time: 2025-04-19

7-bromo-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-phenylquinoline
• 4-QUINOLINECARBOXYLIC ACID,7-BROMO-2-PHENYL-
• 7-BROMO-2-PHENYL-QUINOLINE-4-CARBOXYLIC ACID
• 7-bromo-2-phenylquinoline-4-carboxylic acid
• Oprea1_615243
• DTXSID20403736
• EN300-51254
• 303100-39-2
• E86099
• SCHEMBL1898124
• Z228588850
• AB01308837-01
• CS-0250532
• AKOS003294572
• NCGC00313681-01
• SY176225
• MFCD00423783
• DB-369486
• 7-BROMO-2-PHENYLQUINOLINE-4-CARBOXYLICACID
• STK434144
• 4-Quinolinecarboxylic acid, 7-bromo-2-phenyl-

• MDL： MFCD00423783
• Inchi： 1S/C16H10BrNO2/c17-11-6-7-12-13(16(19)20)9-14(18-15(12)8-11)10-4-2-1-3-5-10/h1-9H,(H,19,20)
• InChI Key： GXTQJUJLORLFDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)O)C=C(C3C=CC=CC=3)N=C2C=1

Computed Properties

• Exact Mass: 326.989
• Monoisotopic Mass: 326.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 4.1